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CAS No.: 470-57-5

Cat. No.: B12796885
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Introduction
Planteose, a trisaccharide belonging to the raffinose family of oligosaccharides (RFOs), is

composed of galactose, fructose, and glucose. It serves as a storage carbohydrate in the

seeds and vegetative tissues of various plant species. The quantification of Planteose is

crucial for understanding plant physiology, stress response, and for the evaluation of plant-

derived products in the food and pharmaceutical industries. These application notes provide

detailed protocols for the extraction and quantification of Planteose from plant materials using

High-Performance Liquid Chromatography (HPLC) and an enzymatic assay-based method.

Data Presentation
While extensive quantitative data for Planteose across a wide range of plant species is not

readily available in a consolidated format, the following table summarizes the reported content

of Raffinose Family Oligosaccharides (RFOs), of which Planteose is a member, in the seeds of

several plant species. The concentration of individual RFOs, including Planteose, can vary
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significantly depending on the plant species, developmental stage, and environmental

conditions.

Plant Species
Total RFOs (mg/g
dry weight)

Predominant RFOs Reference

Pea (Pisum sativum) Varies by cultivar
Stachyose,

Verbascose, Raffinose
[1]

Soybean (Glycine

max)
6.0 - 26.2 Stachyose, Raffinose [2]

Lupin (Lupinus albus) 53.0 - 123.0
Stachyose,

Verbascose, Raffinose
[2]

Black Gram (Vigna

mungo)
26.6 - 61.6 Stachyose, Raffinose [2]

Chia (Salvia

hispanica)
Present Planteose [3]

Note: The specific concentration of Planteose within the total RFOs needs to be determined

analytically.

Experimental Protocols
Sample Preparation and Extraction
This protocol describes the general procedure for extracting soluble carbohydrates, including

Planteose, from plant tissues.

Materials:

Plant tissue (e.g., seeds, leaves)

Liquid nitrogen

Mortar and pestle or cryogenic grinder

80% (v/v) Ethanol

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.tandfonline.com/doi/abs/10.1080/10826079608006294
https://article.sciencepg.com/pdf/wjfst.20210503.11
https://article.sciencepg.com/pdf/wjfst.20210503.11
https://article.sciencepg.com/pdf/wjfst.20210503.11
https://quadram.ac.uk/publications/rapid-hplc-method-for-the-determination-of-raffinose-family-of-oligosaccharides-in-pea-seeds/
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-planteose-in-plant-extracts
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-quantification-of-planteose-in-plant-extracts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water bath or heating block

Centrifuge

0.22 µm syringe filters

Procedure:

Sample Collection and Homogenization:

Harvest fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic

activity.

Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a

cryogenic grinder.

Extraction:

Weigh approximately 100 mg of the powdered plant tissue into a centrifuge tube.

Add 1 mL of 80% ethanol.

Vortex thoroughly to ensure complete mixing.

Incubate the mixture at 80°C for 60 minutes, with occasional vortexing.

Clarification:

Centrifuge the extract at 10,000 x g for 10 minutes at 4°C.

Carefully collect the supernatant, which contains the soluble sugars.

For enhanced purity, the extraction can be repeated on the pellet, and the supernatants

can be pooled.

Filtration:

Filter the supernatant through a 0.22 µm syringe filter into a clean vial for analysis.
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Quantification by High-Performance Liquid
Chromatography (HPLC)
HPLC is a robust method for the separation and quantification of individual oligosaccharides.

Instrumentation and Columns:

HPLC system with a Refractive Index (RI) detector or an Evaporative Light Scattering

Detector (ELSD).

Amino-propy! bonded silica column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase:

Acetonitrile:Water (e.g., 75:25, v/v), isocratic elution. The exact ratio may need optimization

depending on the column and specific separation requirements.

Protocol:

Standard Preparation:

Prepare a stock solution of Planteose standard of known concentration (e.g., 10 mg/mL)

in the mobile phase.

Generate a calibration curve by preparing a series of dilutions from the stock solution

(e.g., 0.1, 0.5, 1, 2, 5, 10 mg/mL).

Analysis:

Set the column temperature (e.g., 30°C) and the detector temperature.

Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min)

until a stable baseline is achieved.

Inject 10-20 µL of each standard and the prepared plant extracts.

Identify the Planteose peak in the sample chromatograms by comparing its retention time

with that of the standard.
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Quantification:

Integrate the peak area of the Planteose peak in both the standards and the samples.

Construct a calibration curve by plotting the peak area of the standards against their

known concentrations.

Determine the concentration of Planteose in the plant extracts by interpolating their peak

areas on the calibration curve.

Quantification by Enzymatic Assay
This method relies on the enzymatic hydrolysis of Planteose and subsequent measurement of

one of the released monosaccharides (e.g., glucose). This protocol is adapted from assays for

other raffinose family oligosaccharides.[4]

Principle:

Planteose is hydrolyzed by α-galactosidase into sucrose and galactose. Sucrose can be

further hydrolyzed by invertase into glucose and fructose. The released glucose can then be

quantified using a glucose oxidase/peroxidase (GOPOD) assay.

Materials:

α-Galactosidase enzyme solution

Invertase enzyme solution

Glucose oxidase/peroxidase (GOPOD) reagent

Sodium acetate buffer (pH 4.5)

Glucose standard solution

Microplate reader or spectrophotometer

Protocol:

Enzymatic Hydrolysis:
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In a microcentrifuge tube, mix:

100 µL of the plant extract (or standard)

50 µL of α-galactosidase solution in sodium acetate buffer

50 µL of invertase solution in sodium acetate buffer

Incubate at 37°C for 30 minutes.

Prepare a "blank" for each sample by adding the buffer without the enzymes.

Glucose Quantification:

Add 300 µL of GOPOD reagent to each tube.

Incubate at 37°C for 20 minutes.

Measure the absorbance at 510 nm.

Calculation:

Subtract the absorbance of the blank from the absorbance of the sample.

Prepare a standard curve using known concentrations of glucose.

Determine the concentration of glucose in the hydrolyzed samples from the standard

curve.

Calculate the concentration of Planteose in the original extract based on the stoichiometry

of glucose release (1 mole of Planteose yields 1 mole of glucose).

Visualization
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Caption: Experimental workflow for Planteose quantification.
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Caption: Metabolic pathway of Raffinose Family Oligosaccharides (RFOs).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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